Cas no 4031-15-6 (3-Pyrrolin-2-one (~90%))

3-Pyrrolin-2-one (~90%) structure
3-Pyrrolin-2-one (~90%) structure
Product Name:3-Pyrrolin-2-one (~90%)
CAS No:4031-15-6
Molecular Formula:C4H5NO
Molecular Weight:83.0886
MDL:MFCD06658513
CID:331916
PubChem ID:637997

3-Pyrrolin-2-one (~90%) Properties

Names and Identifiers

    • 1H-Pyrrol-2(5H)-one
    • 3-Pyrrolin-2-one
    • 3-Pyrroline-2-one
    • 1,5-DIHYDRO-PYRROL-2-ONE
    • 2H-Pyrrol-2-one,1,5-dihydro-
    • 1H-Pyrrole-2(5H)-one
    • 2,5-Dihydropyrrol-2-one
    • 1,5-dihydro-2H-pyrrol-2-one
    • 2H-Pyrrol-5-ol
    • 2H-pyrrol-2-one, 1,5-dihydro-
    • 1-1,5-Dihydro-pyrrol-2-one
    • PubChem23871
    • 2,5-dihydro-1H-pyrrol-2-one
    • FCH853145
    • AK122041
    • SY032773
    • V5771
    • BB 0260210
    • A22408
    • InChI=1/C4H5NO/c6-4-2-1-3-5-4/h1-2H,3H
    • AKOS006293626
    • InChI=1/C4H5NO/c6-4-2-1-3-5-4/h1-2H,3H2,(H,5,6
    • MFCD06658513
    • AC1277
    • FT-0741746
    • 3-Pyrrolin-2-one (~90%)
    • CS-0135756
    • 1,2-dihydropyrrol-5-one
    • 4031-15-6
    • EN300-631718
    • DB-069988
    • 1,5-dihydropyrrol-2-one
    • 1,5-DIHYDRO-PYRROL-2-ONE;1- 1,5-Dihydro-pyrrol-2-one
    • 1-1,5-Dihydropyrrol-2-one
    • MDL: MFCD06658513
    • InChIKey: CDCHBOQVXIGZHA-UHFFFAOYSA-N
    • Inchi: 1S/C4H5NO/c6-4-2-1-3-5-4/h1-2H,3H2,(H,5,6)
    • SMILES: O=C1C([H])=C([H])C([H])([H])N1[H]

Computed Properties

  • Exact Mass: 83.03710
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Rotatable Bond Count: 0
  • Monoisotopic Mass: 83.037113783g/mol
  • Heavy Atom Count: 6
  • Complexity: 95.7
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: -0.4
  • Topological Polar Surface Area: 29.1

Experimental Properties

  • LogP: 0.00120
  • PSA: 29.10000
  • Melting Point: 140 ºC
  • Solubility: Soluble (129 g/l) (25 º C),
  • Density: 1.114±0.06 g/cm3 (20 ºC 760 Torr),

3-Pyrrolin-2-one (~90%) Security Information

3-Pyrrolin-2-one (~90%) Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Pyrrolin-2-one (~90%) Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
A2B Chem LLC
AB49451-25mg
1H-pyrrol-2(5H)-one
4031-15-6 ≥ 98% (NMR)
25mg
$91.00 2024-04-20
Aaron
AR00385Z-50mg
1,5-dihydro-2H-pyrrol-2-one
4031-15-6 90%
50mg
$41.00 2025-01-21
Alichem
A109006924-5g
1H-Pyrrol-2(5H)-one
4031-15-6 90%
5g
$515.00 2023-09-02
Ambeed
A594152-100mg
3-Pyrroline-2-one
4031-15-6 90% (mixture of isomers)
100mg
$78.0 2024-07-19
Chemenu
CM131893-1g
1,5-dihydro-2H-pyrrol-2-one
4031-15-6 90%
1g
$318 2021-08-05
ChemScence
CS-0135756-250mg
1,5-Dihydro-2H-pyrrol-2-one
4031-15-6
250mg
$125.0 2022-04-27
Crysdot LLC
CD11128658-1g
1H-Pyrrol-2(5H)-one
4031-15-6 90%
1g
$340 2024-07-19
eNovation Chemicals LLC
D694927-0.25g
3-Pyrroline-2-one
4031-15-6 >90%
0.25g
$135 2022-09-07
TRC
P998575-100mg
3-Pyrrolin-2-one (~90%)
4031-15-6
100mg
$ 98.00 2023-09-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBSV710-100mg
2,5-dihydro-1H-pyrrol-2-one
4031-15-6 95%
100mg
¥324.0

3-Pyrrolin-2-one (~90%) Synthesis

3-Pyrrolin-2-one (~90%) Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:4031-15-6)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:4031-15-6)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI JI XIANG Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:4031-15-6)
MR./MRS.:ZHOU JING LI
Phone:
Email:1791635336@qq.com

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:4031-15-6)3-Pyrrolin-2-one (~90%)
A22408
Purity:99%/99%
Quantity:1g/5g
Price($):197.0/690.0